![molecular formula C7H4Br2Cl2 B6166800 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene CAS No. 1006898-81-2](/img/no-structure.png)
2-bromo-1-(bromomethyl)-3,5-dichlorobenzene
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Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene involves the bromination of 1-(bromomethyl)-3,5-dichlorobenzene using bromine in the presence of a catalyst.", "Starting Materials": [ "1-(bromomethyl)-3,5-dichlorobenzene", "Bromine", "Catalyst (such as iron or aluminum bromide)" ], "Reaction": [ "Add 1-(bromomethyl)-3,5-dichlorobenzene to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Add a catalyst (such as iron or aluminum bromide) to the reaction flask", "Heat the reaction mixture to a temperature of around 50-60°C", "Allow the reaction to proceed for several hours until the desired product, 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene, is formed", "Isolate the product by filtration or extraction" ] } | |
CAS RN |
1006898-81-2 |
Product Name |
2-bromo-1-(bromomethyl)-3,5-dichlorobenzene |
Molecular Formula |
C7H4Br2Cl2 |
Molecular Weight |
318.8 |
Purity |
95 |
Origin of Product |
United States |
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